Cas no 2172079-17-1 (3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid
• CAS No: 2172079-17-1
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 6484530
• PubChem ID: 165600356
• Update Time: 2025-05-23

3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid
• 2172079-17-1
• EN300-1632516

• Inchi： 1S/C10H16O5/c11-8(12)9(3-5-15-6-9)10(13)2-1-4-14-7-10/h13H,1-7H2,(H,11,12)
• InChI Key： ZCDJNWBOUZSFRM-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)C1(COCCC1)O

Computed Properties

• Exact Mass: 216.09977361g/mol
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76Ų

Additional information on 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid

Comprehensive Overview of 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid (CAS No. 2172079-17-1)

3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid (CAS No. 2172079-17-1) is a novel organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a hydroxylated oxane (tetrahydropyran) ring linked to an oxolane (tetrahydrofuran) ring, with a carboxylic acid functional group, making it a versatile intermediate for drug development and material science applications.

The molecular structure of 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid combines cyclic ether moieties with polar functional groups, which enhances its solubility in aqueous and organic solvents. Researchers are particularly interested in its potential as a chiral building block for synthesizing complex molecules, including bioactive compounds and polymers. Its hydroxyl and carboxyl groups also make it suitable for further derivatization, such as esterification or amidation, expanding its utility in medicinal chemistry.

In recent years, the demand for 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid has increased due to its relevance in green chemistry and sustainable synthesis. With growing environmental concerns, industries are seeking eco-friendly alternatives to traditional chemical processes. This compound's ability to participate in catalytic reactions and biodegradable polymer formulations aligns with these trends, making it a subject of interest for academic and industrial researchers alike.

From a pharmacological perspective, 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid has shown promise in preliminary studies as a precursor for anti-inflammatory agents and antiviral drugs. Its structural similarity to sugar derivatives allows it to interact with biological targets, such as enzymes involved in carbohydrate metabolism. Additionally, its potential use in drug delivery systems is being explored, leveraging its amphiphilic nature to improve bioavailability of poorly soluble drugs.

The synthesis of 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid typically involves multi-step organic reactions, including ring-opening and cyclization processes. Advanced techniques like asymmetric catalysis and flow chemistry have been employed to optimize yield and enantioselectivity, addressing the challenges associated with stereocontrol in complex heterocycles. These innovations highlight the compound's role in advancing synthetic methodologies.

Market trends indicate a rising interest in 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid, particularly from pharmaceutical and specialty chemical companies. Its CAS No. 2172079-17-1 is frequently searched in scientific databases, reflecting its growing importance in R&D. As regulatory agencies emphasize safer and more efficient chemicals, this compound's low toxicity profile and functional versatility position it as a valuable candidate for future applications.

In conclusion, 3-(3-hydroxyoxan-3-yl)oxolane-3-carboxylic acid (CAS No. 2172079-17-1) represents a cutting-edge chemical entity with broad potential across multiple industries. Its unique structure, combined with its applicability in drug discovery, material science, and green chemistry, ensures its continued relevance in scientific and commercial spheres. Ongoing research will likely uncover new uses, further solidifying its status as a key player in modern chemistry.